N-tert-butyl-1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carboxamide

• IUPAC Name: N-tert-butyl-1-(7-methylpyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H23N5O/c1-16(2,3)19-15(22)11-5-8-21(9-11)14-12-6-7-20(4)13(12)17-10-18-14/h6-7,10-11H,5,8-9H2,1-4H3,(H,19,22)
• InChI Key: AISFEWVBKQFFJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1CCN(C1)C2=NC=NC3=C2C=CN3C
• Molecular Formula: C16H23N5O
• Molecular Weight: 301.39 g/mol
• CAS No.: 2640976-18-5

Description

“N-tert-butyl-1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carboxamide” is a compound that belongs to the class of pyrrolo[2,3-d]pyrimidines. Pyrrolo[2,3-d]pyrimidines are an important class of fused heterocyclic systems due to their wide range of biological activities.

Synthesis Analysis

The synthesis of a series of 4-alkylamino-7-methyl analogs of tubercidin from 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine has been described. The synthesis of these compounds has been accomplished through methylation of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with methyl iodide and reaction of this 7-methyl product with the appropriate amine in a Parr bomb at elevated temperatures to give the respective 4-alkylamino-7-methyl-7H-pyrrolo[2,3-d]pyrimidine compound.

Mechanism of Action

Target of Action

Similar compounds have been found to targetProtein Kinase B (PKB or Akt) , which plays a crucial role in intracellular signaling pathways regulating growth and survival .

Mode of Action

Compounds with similar structures have been found to be atp-competitive, nano-molar inhibitors with selectivity for inhibition of pkb over the closely related kinase pka . This suggests that N-tert-butyl-1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carboxamide may also interact with its targets in a similar manner.

Biochemical Pathways

Pkb, a potential target of this compound, is a key downstream component in the phosphatidylinositol-3 kinase (pi3k) signaling pathway . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, to promote proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

Similar compounds have been found to have a clogp value less than 4 and molecular weight less than 400, suggesting that they are likely to maintain drug-likeness during lead optimization .

Result of Action

Inhibitors of pkb, a potential target of this compound, have been found to modulate biomarkers of signaling through pkb in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .

Biochemical Analysis

Biochemical Properties

It has been found that similar compounds in the pyrrolo[2,3-d]pyrimidine class have shown inhibitory effects on certain enzymes . These compounds have been found to interact with proteins such as Protein Kinase B (PKB or Akt), a key component in intracellular signaling pathways regulating growth and survival .

Cellular Effects

Related compounds have been shown to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, they have been found to inhibit PKB, which can impact cell proliferation and survival .

Molecular Mechanism

Similar compounds have been found to exert their effects at the molecular level through ATP-competitive inhibition of PKB . This involves binding interactions with the enzyme, leading to its inhibition and subsequent changes in gene expression .

Temporal Effects in Laboratory Settings

Related compounds have been studied for their stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of N-tert-butyl-1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carboxamide at different dosages in animal models have not been reported. Similar compounds have been studied for their effects at varying dosages, including any threshold effects and potential toxic or adverse effects at high doses .

Metabolic Pathways

Related compounds have been found to interact with enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

Similar compounds have been studied for their interactions with transporters or binding proteins, as well as their effects on localization or accumulation .

Subcellular Localization

Related compounds have been studied for their effects on activity or function in specific compartments or organelles .